N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(2,4-dimethylphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H19N3OS/c1-15-11-12-17(16(2)13-15)22-14-19(18-7-3-4-8-20(18)26-22)24(29)28-25-27-21-9-5-6-10-23(21)30-25/h3-14H,1-2H3,(H,27,28,29)
• InChI Key: MNIZHGIMQVTVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NC5=CC=CC=C5S4)C
• Molecular Formula: C25H19N3OS
• Molecular Weight: 409.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide, also known as BMQ, is a novel synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMQ belongs to the class of quinolinecarboxamide derivatives and has been reported to exhibit potent anticancer, antiviral, and antimicrobial activities. In

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer, viral infections, and bacterial infections. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which leads to DNA damage and cell death in cancer cells. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide also inhibits the activity of reverse transcriptase, an enzyme involved in the replication of retroviruses such as HIV.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of tumor growth. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide also inhibits viral replication by targeting viral enzymes and blocking viral entry into host cells. In addition, N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been shown to possess antimicrobial activity against a range of bacterial strains, which makes it a promising candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is a novel compound that exhibits potent anticancer, antiviral, and antimicrobial activities, which makes it a promising candidate for the development of new therapeutics. However, there are some limitations to using N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide in lab experiments. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is a relatively complex compound that requires a multi-step synthesis process, which can be time-consuming and expensive. In addition, the mechanism of action of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide research. Firstly, further studies are needed to elucidate the mechanism of action of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide, which will help to optimize its therapeutic potential. Secondly, the pharmacokinetics and toxicity of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide need to be studied in order to determine its safety and efficacy in vivo. Thirdly, the development of new formulations and delivery systems for N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide will help to improve its bioavailability and therapeutic efficacy. Finally, the potential of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide as a lead compound for the development of new drugs needs to be explored further.

Synthesis Methods

N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide can be synthesized through a multi-step reaction process involving the condensation of 2-aminothiophenol with 2,4-dimethylbenzaldehyde, followed by the reaction with 2-chloro-3-formylquinoline. The final product is obtained through the reaction of the intermediate compound with 2-aminobenzoic acid. The purity and yield of N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide can be improved through recrystallization and column chromatography.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been extensively studied for its therapeutic potential in various diseases, including cancer, viral infections, and bacterial infections. Studies have shown that N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, liver, and colon cancer. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide induces cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.
In addition, N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been reported to exhibit antiviral activity against a number of viruses, including HIV, hepatitis B and C, and influenza. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide inhibits viral replication by targeting viral enzymes and blocking viral entry into host cells. N-1,3-benzothiazol-2-yl-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has also been shown to possess antimicrobial activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa.